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Compound of Interest

Compound Name: 3-Bromo-4-iodoaniline

Cat. No.: B1342403

An In-depth Technical Guide to 3-Bromo-4-
lodoaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 3-Bromo-4-iodoaniline (CAS No: 860435-38-7), a halogenated aniline
derivative. This document is intended for researchers, scientists, and professionals in the field
of drug development and organic synthesis. It consolidates key data including physicochemical
properties, spectral information, a proposed synthetic protocol, and essential safety and
handling guidelines. All quantitative data is presented in structured tables for clarity and ease of
comparison.

Core Chemical and Physical Properties

3-Bromo-4-iodoaniline is a substituted aromatic amine with bromine and iodine atoms on the
benzene ring. Its physical state is typically a solid, with coloration ranging from light yellow to
brown or even black flakes.[1] Proper storage often requires refrigeration in a dark, dry, and
sealed environment.[1][2][3]
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Table 1: Physicochemical Properties of 3-Bromo-4-

jodoaniline
Property Value Source(s)
Brown to black Solid; Light
Appearance [1]
yellow flakes
Molecular Formula CeHsBrIN [31[4]
Molecular Weight 297.92 g/mol [31[5]
Melting Point 198 °C [1][2]
Boiling Point 323.7 £ 27.0 °C (Predicted) [1112]
Density 2.292 + 0.06 g/cm3 (Predicted) [11[2]
pKa 2.73 £ 0.10 (Predicted) [1][2]
Purity >97%
Table 2: Chemical Identifiers
Identifier Value Source(s)
IUPAC Name 3-bromo-4-iodoaniline [4]
CAS Number 860435-38-7 [4]

INChl=1S/C6H5BrIN/c7-5-3-
InChl [4]
4(9)1-2-6(5)8/h1-3H,9H2

HBCBLDVYTZWYLL-
InChlKey [4]
UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1IN)Bn)I [4]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 3-Bromo-4-iodoaniline.
While specific peak data is proprietary to suppliers, the availability of various spectral analyses
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has been confirmed. Researchers can obtain detailed spectra, including *H NMR, 3C NMR, IR,
and Mass Spectrometry, from commercial suppliers.[3][6]

Experimental Protocols

A specific, peer-reviewed synthesis protocol for 3-Bromo-4-iodoaniline is not readily available
in the public domain. However, based on established methodologies for the halogenation of
anilines, a plausible synthetic route can be proposed. The following protocol is a generalized
procedure derived from the synthesis of analogous compounds.[7][8][9]

Proposed Synthesis: Bromination of 4-iodoaniline

This proposed method involves the electrophilic bromination of commercially available 4-
iodoaniline. The amino group is a strong activator, directing the incoming electrophile (bromine)
to the ortho and para positions. Since the para position is blocked by iodine, bromination is
expected to occur at the ortho position (C3).

Materials and Equipment:

e 4-iodoaniline

» Glacial Acetic Acid

e Bromine (Brz) or N-Bromosuccinimide (NBS)
e Sodium thiosulfate solution

e Sodium bicarbonate solution

» Round-bottom flask with magnetic stirrer

e Dropping funnel

e Ice bath

o Biuchner funnel and filtration apparatus

» Standard laboratory glassware
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Methodology:

e Reaction Setup: In a round-bottom flask, dissolve 4-iodoaniline (1 equivalent) in glacial
acetic acid. Cool the solution in an ice bath to 0-5 °C with continuous stirring.

e Bromination: Slowly add a solution of bromine (1 equivalent) in glacial acetic acid to the
cooled aniline solution via a dropping funnel. Alternatively, N-Bromosuccinimide (NBS) can
be added portion-wise. Maintain the temperature below 10 °C throughout the addition.

» Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room
temperature for several hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Workup: Once the reaction is complete, pour the mixture into a beaker of ice water. A
precipitate of the crude product should form.

o Neutralization and Quenching: Quench any unreacted bromine by adding a saturated
solution of sodium thiosulfate until the orange color disappears. Neutralize the solution by
slowly adding a saturated sodium bicarbonate solution until effervescence ceases.

« |solation: Collect the solid crude product by vacuum filtration using a Blichner funnel. Wash
the solid with cold water.

 Purification: The crude 3-Bromo-4-iodoaniline can be purified by recrystallization from a
suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[7]
[10]

Safety and Handling

3-Bromo-4-iodoaniline is a chemical that requires careful handling. It is classified as harmful
and an irritant.[4] Adherence to standard laboratory safety protocols is mandatory.

GHS Hazard Classification:[4]

o Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled (H302+H312+H332).

» Skin Corrosion/Irritation: Causes skin irritation (H315).
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» Serious Eye Damage/Eye Irritation: Causes serious eye irritation (H319).
Recommended Precautionary Measures:[11]

e Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a

chemical fume hood.

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.

o Handling: Avoid breathing dust. Wash skin thoroughly after handling. Do not eat, drink, or
smoke when using this product.

o First Aid:

[e]

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.

[e]

If on Skin: Wash with plenty of water.

o

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

[¢]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Visualization of Key Characteristics

The following diagram provides a logical overview of the key technical data for 3-Bromo-4-
iodoaniline.
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Caption: Overview of 3-Bromo-4-iodoaniline characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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